Cas no 1228898-02-9 (2-Fluoro-5-(pyridin-3-yl)isonicotinaldehyde)

• Product Name: 2-Fluoro-5-(pyridin-3-yl)isonicotinaldehyde
• CAS No: 1228898-02-9
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• CID: 4925459
• Update Time: 2025-10-30

2-Fluoro-5-(pyridin-3-yl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(pyridin-3-yl)isonicotinaldehyde
• 2-Fluoro-5-(pyridin-3-yl)isonicotinaldehyde

• Inchi： 1S/C11H7FN2O/c12-11-4-9(7-15)10(6-14-11)8-2-1-3-13-5-8/h1-7H
• InChI Key： YPXKOFITMMNIGJ-UHFFFAOYSA-N
• SMILES： FC1=CC(C=O)=C(C=N1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.3
• Topological Polar Surface Area: 42.8

Additional information on 2-Fluoro-5-(pyridin-3-yl)isonicotinaldehyde

Recent Advances in the Application of 2-Fluoro-5-(pyridin-3-yl)isonicotinaldehyde (CAS: 1228898-02-9) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-5-(pyridin-3-yl)isonicotinaldehyde (CAS: 1228898-02-9) has recently emerged as a key building block in medicinal chemistry and drug discovery. This heterocyclic aldehyde derivative has shown significant potential in the development of novel therapeutic agents, particularly in the areas of kinase inhibition and targeted protein degradation. Recent studies have highlighted its utility as a versatile intermediate for the synthesis of biologically active molecules with improved pharmacokinetic properties.

Structural analysis reveals that the presence of both pyridine and isonicotinaldehyde moieties in this compound provides multiple sites for chemical modification, making it particularly valuable for structure-activity relationship (SAR) studies. The fluorine atom at the 2-position has been shown to enhance metabolic stability while maintaining favorable physicochemical properties. Several research groups have reported successful incorporation of this scaffold into lead compounds targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 2-Fluoro-5-(pyridin-3-yl)isonicotinaldehyde as a core structure for developing selective JAK2 inhibitors. The team synthesized a series of derivatives showing nanomolar potency against JAK2 with excellent selectivity over other JAK family members. Molecular docking studies revealed that the aldehyde group forms critical hydrogen bonds with the hinge region of the kinase, while the pyridine nitrogen participates in key interactions with the solvent front region.

Another significant application was reported in a Nature Chemical Biology paper, where this compound served as the starting material for PROTAC (proteolysis targeting chimera) development. The research team utilized the aldehyde functionality to conjugate with E3 ligase ligands, creating bifunctional molecules capable of inducing targeted protein degradation. The resulting PROTACs showed remarkable efficiency in degrading oncogenic proteins in cellular models, with DC50 values in the low nanomolar range.

Recent synthetic methodology developments have also focused on this compound. A 2024 Advanced Synthesis & Catalysis publication described a novel asymmetric organocatalytic approach for the derivatization of 2-Fluoro-5-(pyridin-3-yl)isonicotinaldehyde, enabling the efficient preparation of enantiomerically pure analogs. This breakthrough has opened new possibilities for exploring chirality-dependent biological effects in drug discovery programs.

From a safety perspective, preliminary toxicological evaluations of this compound and its derivatives have shown favorable profiles. In vitro studies indicate low cytotoxicity against normal cell lines, while maintaining potent activity against disease-relevant targets. The metabolic stability, as assessed in liver microsome assays, appears significantly improved compared to similar non-fluorinated analogs.

Looking forward, the unique properties of 2-Fluoro-5-(pyridin-3-yl)isonicotinaldehyde position it as a promising scaffold for continued drug discovery efforts. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and inflammatory indications. Future research directions may explore its application in covalent inhibitor design and as a component of molecular glues for targeted protein modulation.